7-[1-(2-Chlorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

• IUPAC Name: 7-[1-(2-chlorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• InChI: InChI=1S/C13H12ClN5O/c1-8(20-11-5-3-2-4-9(11)14)10-6-7-16-13-17-12(15)18-19(10)13/h2-8H,1H3,(H2,15,18)
• InChI Key: RQIHETACXYQPEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=NC2=NC(=NN12)N)OC3=CC=CC=C3Cl
• Molecular Formula: C13H12ClN5O
• Molecular Weight: 289.72 g/mol

Description

“7-[1-(2-Chlorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine” is a compound that contains a [1,2,4]triazolo[1,5-a]pyrimidine core, which is a type of heterocyclic compound. These types of compounds are often used in the design of various pharmaceuticals due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a [1,2,4]triazolo[1,5-a]pyrimidine core, which is a fused ring system containing two nitrogen atoms in the pyrimidine ring and three nitrogen atoms in the triazole ring.

Scientific Research Applications

Proteomics Research

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Medicinal Chemistry

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Heterocyclic Chemistry

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Mechanism of Action

Target of Action

Similar compounds, such as [1,2,4]triazolo[1,5-a]pyrimidine indole derivatives, have been shown to exhibit significant inhibitory effects on the erk signaling pathway .

Mode of Action

The compound interacts with its targets, leading to a decrease in the phosphorylation levels of ERK1/2, c-Raf, MEK1/2, and AKT . This interaction disrupts the normal functioning of these proteins, leading to changes in cellular processes.

Biochemical Pathways

The compound affects the ERK signaling pathway, which plays a crucial role in regulating cell proliferation, differentiation, and survival . By inhibiting this pathway, the compound can potentially disrupt the growth and survival of cancer cells.

Result of Action

The compound’s action results in the inhibition of cell growth and colony formation of cancer cells . It also induces cell apoptosis and G2/M phase arrest, and regulates cell cycle-related and apoptosis-related proteins in cancer cells .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For instance, the reaction temperature can affect the synthesis of similar compounds . .

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activities observed in related compounds, it could be of interest in medicinal chemistry.